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Compound of Interest

Compound Name: Floridanine

Cat. No.: B1256860

Despite its discovery decades ago, the pyrrolizidine alkaloid Floridanine remains a molecule
with a sparse research footprint. While its basic chemical identity has been established, a
comprehensive understanding of its biological activities and potential therapeutic applications is
largely absent from scientific literature. This guide provides a summary of the available
information on Floridanine, highlighting the significant gaps in our knowledge and the
consequential inability to fulfill a detailed technical analysis at this time.

Discovery and Chemical Profile

Floridanine is a pyrrolizidine alkaloid, a class of naturally occurring compounds known for their
complex structures and, in some cases, significant toxicity.[1][2][3] Its chemical formula is
C21H31NO9, and it has a molecular weight of approximately 441.5 g/mol .[4] The IUPAC name
for Floridanine is [(1R,4S,6R,7R,11Z)-4-hydroxy-4-[(1R)-1-hydroxyethyl]-6,7,14-trimethyl-
3,8,17-trioxo-2,9-dioxa-14-azabicyclo[9.5.1]heptadec-11-en-7-yl] acetate.[4]

The initial isolation of Floridanine was from the roots of Doronicum macrophyllum, a plant
species commonly known as leopard's bane. A 1976 publication in the journal Chemistry of
Natural Compounds by Alieva, S.A., et al., is the primary reference detailing the discovery and
structure elucidation of this compound.

Physicochemical Properties

A summary of the key physicochemical properties of Floridanine is presented in the table
below, based on publicly available data.
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Property Value Source
Molecular Formula C21H31NO9
Molecular Weight 441.5 g/mol

[(1R,4S,6R,7R,117)-4-
hydroxy-4-[(1R)-1-
hydroxyethyl]-6,7,14-trimethyl-

IUPAC Name
3,8,17-trioxo-2,9-dioxa-14-
azabicyclo[9.5.1]heptadec-11-
en-7-yl] acetate

CAS Number 16958-31-9

Gaps in the Research Landscape

A thorough review of scientific databases reveals a significant lack of follow-up research on
Floridanine since its initial characterization. Consequently, crucial information required for a
comprehensive technical guide is unavailable:

o Quantitative Biological Data: There is no publicly available data on the biological activity of
Floridanine, such as IC50, Ki, or EC50 values, which are essential for understanding its
potency and potential pharmacological effects.

o Experimental Protocols: Detailed experimental methodologies for the isolation, purification,
and biological assays of Floridanine are not described in the accessible literature. While
general techniques for the structure elucidation of natural products using NMR are well-
established, specific protocols for Floridanine are not available.

» Signaling Pathways: There is no information regarding the signaling pathways that may be
modulated by Floridanine. As such, the creation of diagrams for any such pathways is not
possible.

Conclusion

The available scientific literature on Floridanine is insufficient to construct an in-depth
technical guide that meets the requirements for detailed data presentation, experimental
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protocols, and signaling pathway visualizations. The initial discovery and structural elucidation
of Floridanine from Doronicum macrophyllum represent the bulk of our current knowledge. For
researchers, scientists, and drug development professionals, Floridanine remains an
enigmatic molecule. Its biological activities and potential as a therapeutic agent are yet to be
explored, presenting a potential opportunity for future research in the field of natural product
chemistry and pharmacology. Until such research is conducted and published, a
comprehensive technical understanding of Floridanine will remain elusive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Cornell University Department of Animal Science [poisonousplants.ansci.cornell.edu]
e 2. repository.up.ac.za [repository.up.ac.za]

» 3. Safety Issues Affecting Herbs: Pyrrolizidine Alkaloids [itmonline.org]

e 4. Floridanine | C21H31NO9 | CID 16401574 - PubChem [pubchem.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [Floridanine: An Obscure Pyrrolizidine Alkaloid with a
Limited Research History]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1256860#floridanine-discovery-and-history-of-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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